Cas no 2165516-20-9 (tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 2165516-20-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6478422
• PubChem ID: 137347390
• Update Time: 2026-03-11

tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-(hydroxymethyl)-, 1,1-dimethylethyl ester, (1S,4R,5S)-
• 2165516-20-9
• F89042
• Rel-tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-10(13)5-9(8)7-14/h8-10,14H,4-7H2,1-3H3/t8-,9+,10-/m0/s1
• InChI Key： FZSNTGVWRIIJNL-AEJSXWLSSA-N
• SMILES： [C@]12([H])C[C@]([H])([C@@H](CO)C1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±15.0 °C(Predicted)
• pka: 14.91±0.10(Predicted)

Additional information on tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate

Introduction to Tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2165516-20-9)

Tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 2165516-20-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug development and as a key intermediate in synthetic pathways.

The compound's structure consists of a bicyclic framework with a tert-butyl group attached to a substituted azabicyclo[2.2.1]heptane core. The presence of stereocenters at the 1S, 4R, and 5S positions contributes to its chiral nature, making it a valuable candidate for studying stereoselective synthesis and pharmacological activity. The hydroxymethyl group at the 5-position further enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, the pharmaceutical industry has seen a surge in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The unique stereochemistry of Tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate makes it an attractive scaffold for designing novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of biologically active molecules targeting various diseases.

One of the most compelling aspects of this compound is its role in the development of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The bicyclic structure of tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate provides a stable platform for incorporating peptidomimetic motifs, which can enhance binding affinity and selectivity towards biological targets.

Recent studies have highlighted the compound's utility in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer. The hydroxymethyl group at the 5-position allows for facile derivatization into various functional groups, enabling the creation of inhibitors with high specificity and potency. For instance, modifications at this position can lead to compounds that selectively inhibit certain proteases over others, minimizing off-target effects.

The tert-butyl group attached to the bicyclic core also plays a significant role in determining the physicochemical properties of the compound. This bulky group can enhance solubility in organic solvents and improve metabolic stability, making it an ideal candidate for further development into drug candidates. Additionally, the presence of multiple stereocenters provides opportunities for generating enantiomerically pure compounds, which are often required for optimal pharmacological activity.

In addition to its applications in drug development, Tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate has been investigated as a key intermediate in synthetic chemistry. Its complex structure presents challenges and opportunities for chemists seeking to develop new synthetic methodologies. Researchers have been exploring catalytic approaches to construct the bicyclic framework efficiently while maintaining high enantioselectivity.

The compound's potential as a building block for more complex molecules has also been recognized in materials science applications. The rigid bicyclic structure can contribute to the stability and functionality of polymers and other materials derived from it. By incorporating this compound into material design frameworks, scientists aim to develop novel polymers with enhanced mechanical properties or specific biological interactions.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for producing tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste and energy consumption during synthesis. These efforts align with broader industry trends toward environmentally friendly practices while maintaining high yields and purity standards.

In conclusion, Tert-butyl (1S,4R,5S)-5-(hydroxymethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 2165516-20-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for developing novel drugs and synthetic methodologies. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical innovation in the coming years.